Cas no 1806963-84-7 (Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate
• CAS No: 1806963-84-7
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4897502
• Update Time: 2025-05-27

Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate

• Inchi： 1S/C9H8F2N2O4/c1-4-7(13(15)16)6(8(10)11)5(3-12-4)9(14)17-2/h3,8H,1-2H3
• InChI Key： JYEMGQICVUSECS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CN=C(C)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate

Research Brief on Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate (CAS: 1806963-84-7)

Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate (CAS: 1806963-84-7) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl and nitro functional groups, serves as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

The synthesis of Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step reactions involving halogenation, nitration, and esterification, with a focus on green chemistry principles to minimize environmental impact. The compound's unique structural features, including the electron-withdrawing nitro group and the lipophilic difluoromethyl moiety, make it a versatile building block for further chemical modifications. These modifications are often aimed at enhancing its bioavailability and target specificity in drug development.

In terms of biological activity, Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate has shown promising results in preliminary screenings. Studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antimicrobial properties have been tested against a range of bacterial and fungal strains, with moderate to high efficacy observed in vitro. These findings underscore the compound's potential as a lead molecule for further drug development.

Recent advancements in computational chemistry have further elucidated the molecular interactions of Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate with biological targets. Molecular docking studies have revealed high binding affinities for certain protein targets, particularly those involved in signal transduction pathways. These insights are invaluable for rational drug design, enabling researchers to optimize the compound's structure for enhanced therapeutic effects. Moreover, pharmacokinetic studies have provided preliminary data on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for assessing its viability as a drug candidate.

Despite these promising developments, challenges remain in the clinical translation of Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate. Issues such as potential toxicity, metabolic stability, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials. Ongoing research is also exploring its potential in combination therapies, where it may synergize with existing drugs to improve treatment outcomes.

In conclusion, Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-5-carboxylate (CAS: 1806963-84-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and addressing translational challenges to unlock its full therapeutic potential. This research brief serves as a timely update for professionals in the chemical biology and pharmaceutical sectors, providing a comprehensive overview of the latest developments related to this compound.